N-(4-acetylphenyl)-2,6-dimethyl-1-piperidinecarboxamide

• IUPAC Name: N-(4-acetylphenyl)-2,6-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C16H22N2O2/c1-11-5-4-6-12(2)18(11)16(20)17-15-9-7-14(8-10-15)13(3)19/h7-12H,4-6H2,1-3H3,(H,17,20)
• InChI Key: SWCYIFXDLIUSEE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)NC2=CC=C(C=C2)C(=O)C)C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives often involves complex organic reactions, aiming at introducing functional groups that confer desired chemical or biological properties. For example, Sugimoto et al. (1990) synthesized a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives evaluated for anti-acetylcholinesterase activity, indicating the versatility of piperidine frameworks in medicinal chemistry (Sugimoto et al., 1990).

Molecular Structure Analysis

The molecular structure of piperidine derivatives significantly influences their chemical behavior and interaction with biological targets. Shim et al. (2002) explored the molecular interaction of a piperidine antagonist with the CB1 cannabinoid receptor, highlighting the role of conformational analysis and the importance of specific substituents in binding affinity (Shim et al., 2002).

Chemical Reactions and Properties

Piperidine derivatives undergo a variety of chemical reactions, enabling the synthesis of compounds with specific chemical properties. For instance, the modification of piperidine structures to include specific substituents can lead to significant changes in their biological activity, as demonstrated by Khan et al. (2019), who synthesized and characterized benzyl and sulfonyl derivatives of a piperidine compound for biological screening (Khan et al., 2019).

Physical Properties Analysis

The physical properties of piperidine derivatives, such as solubility, melting point, and crystal structure, are crucial for their practical application. Dineshkumar and Parthiban (2022) synthesized a piperidin-4-one derivative and characterized its NMR structure and antioxidant potency, providing insights into its physical and chemical stability (Dineshkumar & Parthiban, 2022).

Chemical Properties Analysis

The chemical properties, such as reactivity with various reagents, stability under different conditions, and the ability to undergo specific reactions, define the utility of piperidine derivatives in synthetic chemistry and drug design. Van Daele et al. (1976) reported on the synthesis of 4-arylamino-4-piperdinecarboxylic acids, showcasing the chemical versatility of piperidine structures in producing potent analgesics (Van Daele et al., 1976).

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds structurally related to N-(4-acetylphenyl)-2,6-dimethyl-1-piperidinecarboxamide involves complex chemical processes that yield substances with potential therapeutic and industrial applications. For example, the constrained analogues of tocainide, designed as voltage-gated skeletal muscle sodium channel blockers, show a marked increase in potency and use-dependent block, indicating their potential in developing antimyotonic agents (Catalano et al., 2008). Another study describes the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, evaluated for anti-acetylcholinesterase activity, which could have implications in treating neurodegenerative disorders like Alzheimer's (Sugimoto et al., 1990).

Potential Therapeutic Applications

The development of novel compounds often targets specific biological pathways or receptors, aiming to treat or manage diseases. For instance, the synthesis of pyrazole derivatives as cannabinoid receptor antagonists provides insights into the structural requirements for potent and selective activity, offering a pathway to therapeutic agents that could counteract the side effects of cannabinoids (Lan et al., 1999). Furthermore, the exploration of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide derivatives for antibacterial, antifungal, and anthelmintic activity extends the potential applications of these compounds in addressing various infectious diseases (Khan et al., 2019).

Methodological Advances

Research on compounds like N-(4-acetylphenyl)-2,6-dimethyl-1-piperidinecarboxamide also contributes to methodological advancements in fields such as liquid chromatography and pharmacokinetic studies. For example, the development of a liquid chromatographic method for determining serum and urine concentrations of related compounds facilitates pharmacokinetic studies, which are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of potential drugs (Dockens et al., 1987).